Cas no 591-50-4 (Iodobenzene)
Iodobenzene is a versatile building block in organic synthesis, offering high reactivity and specificity in various coupling reactions. Its unique combination of electron-withdrawing properties and stability makes it an attractive intermediate for the production of pharmaceuticals, agrochemicals, and advanced materials, where controlled functionalization and uniformity are critical.
Iodobenzene structure
Product Name:Iodobenzene
CAS No:591-50-4
MF:C6H5I
MW:204.008373975754
MDL:MFCD00001029
CID:38595
PubChem ID:11575
Update Time:2025-07-14
Iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- Iodobenzene
- Benzene iodide
- Benzene,iodo-
- iodinebenzol
- iodo-benzen
- Phenyl iodide
- IODOBENZENE, STAB.
- 1-Iodobenzene
- 3-Iodobenzene
- 4-Iodobenzene
- Benzene,iodo
- EINECS 209-719-6
- Iodo-benzene
- IODOPHENYL
- Benzene, iodo-
- PHENYLIODIDE
- Iodo benzene
- C6H5I
- Iodobenzene, 98%
- 9HK5L7YBBR
- SNHMUERNLJLMHN-UHFFFAOYSA-N
- iodiobenzene
- iodanylbenzene
- phenyl-iodide
- benzene, iodo
- 2-iodo-benzene
- IDOBENZENE
- PubChem3921
- KSC270G7T
- PARAGOS 510022
- TIMTEC
- benzeneiodide
- Iodobenzene, 97.5%
- EN300-19360
- I0050
- HSDB 7859
- NS00034098
- FT-0670366
- IODOBENZENE [MI]
- AMY10020
- Iodobenzene, puriss., >=99.0% (GC)
- Iodobenzene--d2
- CS-W008603
- SB66617
- SCHEMBL1587
- FT-0627260
- NSC 9244
- Q420839
- 591-50-4
- DTXSID8060452
- Z104473624
- AKOS000118942
- BCP22486
- F1908-0074
- iodobenezene
- AI3-16898
- D77691
- NSC9244
- CHEMBL116296
- DB02252
- STR02365
- MFCD00001029
- UNII-9HK5L7YBBR
- IODOBENZENE [HSDB]
- NSC-9244
- A832185
- InChI=1/C6H5I/c7-6-4-2-1-3-5-6/h1-5
- HY-Y0747
- DB-029918
- DTXCID9042544
- STL453620
- 51209-48-4
-
- MDL： MFCD00001029
- Inchi： 1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H
- InChI Key： SNHMUERNLJLMHN-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1
- BRN： 1446140
Computed Properties
- Exact Mass: 203.94400
- Monoisotopic Mass: 203.944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless liquid, instantly turns yellow in the air, and is very smelly.
- Density: 1.823 g/mL at 25 °C(lit.)
- Melting Point: -29°C(lit.)
- Boiling Point: 188°C
- Flash Point: Degrees Fahrenheit:170.6°F
Degrees Celsius:77°C - Refractive Index: n20/D 1.62(lit.)
- Solubility: 0.34g/l (experimental)
- Water Partition Coefficient: Insoluble
- PSA: 0.00000
- LogP: 2.29120
- Solubility: Insoluble in water, miscible with ethanol, ether, chloroform, acetone.
- Merck: 5029
- Sensitiveness: Light Sensitive
Iodobenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：8
- RTECS：DA3390000
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
- TSCA：Yes
- Risk Phrases：R22; R36
Iodobenzene Customs Data
- HS CODE：2827600000
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089650-1000g |
Iodobenzene |
591-50-4 | 98% | 1000g |
$173.25 | 2023-09-01 | |
| Fluorochem | 003461-25g |
Iodobenzene |
591-50-4 | 98% | 25g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 003461-100g |
Iodobenzene |
591-50-4 | 98% | 100g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 003461-500g |
Iodobenzene |
591-50-4 | 98% | 500g |
￡70.00 | 2022-03-01 | |
| Fluorochem | 003461-1kg |
Iodobenzene |
591-50-4 | 98% | 1kg |
￡120.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I104581-500g |
Iodobenzene |
591-50-4 | 98% | 500g |
¥965.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I104581-100g |
Iodobenzene |
591-50-4 | 98% | 100g |
¥216.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I104581-25g |
Iodobenzene |
591-50-4 | 98% | 25g |
¥92.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I104582-25g |
Iodobenzene |
591-50-4 | 99% | 25g |
¥122.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I104582-500g |
Iodobenzene |
591-50-4 | 99% | 500g |
¥1128.90 | 2023-09-02 |
Iodobenzene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:591-50-4)Iodobenzene
Order Number:1646262;sfd1803
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
(CAS:591-50-4)Iodobenzene
Order Number:JH211
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:591-50-4)
Order Number:SFD614
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:591-50-4)碘苯
Order Number:LE1646262;LE093
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
Iodobenzene Related Literature
-
1. [Bis(aryloxyacetoxy)iodo]benzenesOurania Menkisoglou-Spyroudi,Anastasios Varvoglis J. Chem. Soc. Perkin Trans. 1 1986 795
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2. [Bis(aryloxyacetoxy)iodo]benzenesOurania Menkisoglou-Spyroudi,Anastasios Varvoglis J. Chem. Soc. Perkin Trans. 1 1986 795
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3. Radical abstraction of iodine from aromatic iodidesD. L. Brydon,J. I. G. Cadogan J. Chem. Soc. C 1968 819
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4. Mechanism of the thermal decomposition of [di(benzoyloxy)iodo]benzene in bromobenzeneColin J. Cribb,G. Bryon Gill,Harith A. R. El-Jamali J. Chem. Soc. Perkin Trans. 2 1977 860
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5. XLIV.—Formation of diphenyl by the action of cupric salts on organometallic compounds of magnesiumJacob Krizewsky,Eustace Ebenezer Turner J. Chem. Soc. Trans. 1919 115 559
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